Pharmacuetical Impurity Standards
  • Ubiquinone 9
    Ubiquinone 9
    • Cat. No.:
    • B019646
    • CAS No.:
    • 303-97-9
    • Molecular Formula:
    • C54H82O4
    • Molecular Weight:
    • 795.2 g/mol
    Description
    Ubiquinone-9 is a member of ubiquinones. It has a role as an antioxidant and a human metabolite.
    Ubiquinone-9 is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    Coenzyme Q9 has ...
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  • Guaiacol
    Guaiacol
    • Cat. No.:
    • B022219
    • CAS No.:
    • 90-05-1
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly...
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  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B057034
    • CAS No.:
    • 113085-06-6
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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  • Ibuprofen Impurity F (Standard)
    Ibuprofen Impurity F (Standard)
    • Cat. No.:
    • B129742
    • CAS No.:
    • 65322-85-2
    • Molecular Formula:
    • C13H18O2
    • Molecular Weight:
    • 206.28 g/mol
    Description
    Ibuprofen Impurity F is an impurity of the drug, ibuprofen. Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) that is effective against pain, inflammation and fever. It is deemed as a safe drug on acco...
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  • 10-Boc-SN-38
    10-Boc-SN-38
    • Cat. No.:
    • B187591
    • CAS No.:
    • 113015-38-6
    • Molecular Formula:
    • C22H20N2O5
    • Molecular Weight:
    • 392.4 g/mol
    Description
    7-ethyl-10-hydroxycamptothecin (SN 38) is a liposomal formulation of the active metabolite of Irinotecan [DB00762], a chemotherapeutic pro-drug approved for the treatment of advanced colorectal cancer. SN 38 ha...
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  • Entacapone
    Entacapone
    • Cat. No.:
    • B1671355
    • CAS No.:
    • 130929-57-6
    • Molecular Formula:
    • C14H15N3O5
    • Molecular Weight:
    • 305.29 g/mol
    Description
    Entacapone is a monocarboxylic acid amide that is N,N-diethylprop-2-enamide in which the hydrogen at position 2 is substituted by a cyano group and the hydrogen at the 3E position is substituted by a 3,4-dihydro...
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  • Fluocinolone Acetonide
    Fluocinolone Acetonide
    • Cat. No.:
    • B1672897
    • CAS No.:
    • 67-73-2
    • Molecular Formula:
    • C24H30F2O6
    • Molecular Weight:
    • 452.5 g/mol
    Description
    Fluocinolone acetonide is a fluorinated steroid that is flunisolide in which the hydrogen at position 9 is replaced by fluorine. A corticosteroid with glucocorticoid activity, it is used (both as the anhydrous f...
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  • Methylprednisolone Acetate
    Methylprednisolone Acetate
    • Cat. No.:
    • B1676477
    • CAS No.:
    • 53-36-1
    • Molecular Formula:
    • C24H32O6
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Methylprednisolone acetate is an acetate ester resulting from the formal condensation of the 21-hydroxy function of 6alpha-methylprednisolone compound with acetic acid. It has a role as an anti-inflammatory drug...
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  • Acyclovir
    Acyclovir
    • Cat. No.:
    • B10774731
    • CAS No.:
    • 125440-97-3
    • Molecular Formula:
    • C8H11N5O3
    • Molecular Weight:
    • 225.20 g/mol
    Description
    Acyclovir is an oxopurine that is guanine substituted by a (2-hydroxyethoxy)methyl substituent at position 9. Used in the treatment of viral infections. It has a role as an antiviral drug and an antimetabolite. ...
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  • Guaiacol
    Guaiacol
    • Cat. No.:
    • B15609029
    • CAS No.:
    • 26638-03-9
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly...
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